Cas no 1448044-66-3 (3-methoxy-N-4-(morpholin-4-yl)phenyl-1,2-oxazole-5-carboxamide)

• Product Name: 3-methoxy-N-4-(morpholin-4-yl)phenyl-1,2-oxazole-5-carboxamide
• CAS No: 1448044-66-3
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6404562
• PubChem ID: 71802477
• Update Time: 2025-11-07

3-methoxy-N-4-(morpholin-4-yl)phenyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-4-(morpholin-4-yl)phenyl-1,2-oxazole-5-carboxamide
• 3-METHOXY-N-[4-(MORPHOLIN-4-YL)PHENYL]-1,2-OXAZOLE-5-CARBOXAMIDE
• 3-methoxy-N-(4-morpholin-4-ylphenyl)-1,2-oxazole-5-carboxamide
• 1448044-66-3
• AKOS024554187
• F6404-4576
• 3-methoxy-N-(4-morpholinophenyl)isoxazole-5-carboxamide

• Inchi： 1S/C15H17N3O4/c1-20-14-10-13(22-17-14)15(19)16-11-2-4-12(5-3-11)18-6-8-21-9-7-18/h2-5,10H,6-9H2,1H3,(H,16,19)
• InChI Key： CKNOBJYBBBVTGY-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC(C2=CC(=NO2)OC)=O)CC1

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methoxy-N-4-(morpholin-4-yl)phenyl-1,2-oxazole-5-carboxamide

3-Methoxy-N-4-(Morpholin-4-yl)phenyl-1,2-Oxazole-5-Carboxamide (CAS No. 1448044-66-3): A Comprehensive Overview

The compound 3-methoxy-N-[4-(morpholin-4-yl)phenyl]-1,2-oxazole-5-carboxamide, identified by the CAS registry number 1448044-66-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in the ring structure. The presence of a methoxy group and a morpholinyl substituent further enhances its chemical diversity and functional versatility.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The morpholinyl group, a saturated six-membered ring containing oxygen and nitrogen atoms, is known for its ability to act as a hydrogen bond donor or acceptor, thereby influencing the compound's pharmacokinetic properties such as solubility and permeability.

The synthesis of 3-methoxy-N-[4-(morpholin-4-yl)phenyl]-1,2-oxazole-5-carboxamide involves a multi-step process that typically includes the formation of the oxazole ring followed by functionalization with the methoxy and morpholinyl groups. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, including microwave-assisted synthesis and catalytic methods.

In terms of biological activity, this compound has shown promise in preliminary assays targeting cancer cells. For instance, studies conducted in vitro have demonstrated its ability to inhibit the proliferation of human breast cancer cells by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. These findings suggest that the compound may serve as a lead molecule for the development of anti-cancer therapeutics.

Moreover, the compound's unique structure allows for further modification to enhance its bioavailability and efficacy. For example, researchers have explored the incorporation of additional functional groups or stereochemical modifications to improve its pharmacokinetic profile.

From an environmental standpoint, understanding the degradation pathways of 3-methoxy-N-[4-(morpholin-4-yL)phenyl]-1,2-Oxazole-carboxamide is crucial for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms.

In conclusion, 3-methoxy-N-[4-(morpholin-yL)phenyl]-1,2-Oxazole-carboxamide (CAS No. 14480yL) represents a valuable addition to the portfolio of oxazole derivatives with potential applications in drug discovery and development.